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Compound of Interest

Compound Name: ELA-32(human)

Cat. No.: B10788165 Get Quote

ELA-32 Technical Support Center
Welcome to the technical support center for lyophilized ELA-32 powder. This resource is

designed to assist researchers, scientists, and drug development professionals in overcoming

common challenges encountered during the reconstitution and experimental use of ELA-32.

Frequently Asked Questions (FAQs)
Q1: What is ELA-32?

A1: ELA-32 (also known as Elabela or Apela) is a 32-amino acid peptide hormone that acts as

an endogenous ligand for the apelin receptor (APJ), a G-protein coupled receptor. It plays a

crucial role in early cardiovascular development, regulation of blood pressure, and fluid

homeostasis.[1][2] ELA-32 is a mature form of the Elabela peptide, which also exists in shorter

isoforms like ELA-21 and ELA-11.[2][3]

Q2: How should I store the lyophilized ELA-32 powder?

A2: Lyophilized ELA-32 powder should be stored at -20°C. Before opening, it is recommended

to allow the vial to equilibrate to room temperature in a desiccator to prevent moisture

condensation, which can affect the stability of the peptide.

Q3: What is the recommended solvent for reconstituting ELA-32?
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A3: While some suppliers state that ELA-32 is soluble in water, solubility can be influenced by

the purity of the peptide and the experimental buffer.[4] For initial reconstitution, sterile, purified

water is a good starting point. If solubility issues arise, the choice of solvent will depend on the

peptide's specific properties. See the troubleshooting guide below for more detailed

recommendations.

Q4: How stable is ELA-32 after reconstitution?

A4: The stability of reconstituted ELA-32 is dependent on the solvent and storage conditions. In

biological matrices, its stability can vary significantly. For instance, the half-life of ELA-32 is

approximately 47 minutes in human plasma, but less than a minute in human kidney

homogenates.[5][6][7] It is advisable to prepare fresh solutions for each experiment or to

aliquot the stock solution and store it at -80°C to minimize freeze-thaw cycles.

Troubleshooting Guide: Solubility Issues with
Lyophilized ELA-32 Powder
Issue: The lyophilized ELA-32 powder does not dissolve
completely in water.
This is a common issue that can be addressed by following a systematic approach to

solubilization. The solubility of a peptide is largely determined by its amino acid composition

and overall charge.

Step 1: Initial Reconstitution Protocol

This protocol outlines the best practices for the initial attempt at dissolving the lyophilized

powder.

Step 2: If Solubility Issues Persist - Advanced Solubilization Strategies

If the ELA-32 powder remains insoluble or the solution is cloudy, consider the following

strategies based on the peptide's properties. The amino acid sequence of human ELA-32 is

QRPVNLTMRRKLRKHNCLQRRCMPLHSRVPFP, which contains a high number of basic

residues (Arginine - R, Lysine - K, Histidine - H), indicating an overall positive charge at neutral

pH.
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For Basic Peptides like ELA-32:

Use an Acidic Solution: Attempt to dissolve the peptide in a small amount of 10% aqueous

acetic acid or 0.1% trifluoroacetic acid (TFA).[8]

Dilute with Buffer: Once dissolved, slowly add your desired aqueous buffer to reach the

final concentration. It is crucial to add the buffer to the peptide solution and not the other

way around to prevent precipitation.

For Hydrophobic Peptides (General Guidance): Although ELA-32 is not predominantly

hydrophobic, some sequences can present challenges. If the peptide is suspected to have

hydrophobic characteristics contributing to poor solubility:

Use an Organic Solvent: Dissolve the peptide in a minimal amount of an organic solvent

such as DMSO or DMF.[8][9]

Gradual Dilution: Slowly dilute the solution by adding the aqueous buffer dropwise while

gently agitating the vial.[8] If precipitation occurs, the peptide may be too insoluble in the

aqueous buffer at the desired concentration.

Step 3: Aiding Dissolution

Sonication: A brief sonication in a water bath can help break up aggregates and enhance

solubility.[8][9] It is important to avoid excessive heating during this process.

Gentle Warming: Gently warming the solution may aid in dissolution, but care should be

taken to avoid temperatures that could degrade the peptide.

Experimental Protocols & Data
Protocol: Reconstitution of Lyophilized ELA-32 Powder

Preparation: Allow the vial of lyophilized ELA-32 to warm to room temperature before

opening. Centrifuge the vial briefly to ensure the powder is at the bottom.

Solvent Addition: Based on the troubleshooting guide, select the appropriate solvent. For

initial attempts, use sterile, purified water. Add the calculated volume of the solvent to the vial

to achieve the desired stock concentration.
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Dissolution: Gently swirl the vial or rock it to mix. Avoid vigorous shaking or vortexing, as this

can cause aggregation.[10] Allow the vial to sit at room temperature for 15-30 minutes to

facilitate complete dissolution.[11]

Verification: Inspect the solution for clarity. A fully reconstituted peptide should result in a

clear, particle-free solution.

Storage: For short-term storage, keep the reconstituted peptide solution at 4°C. For long-

term storage, it is recommended to create single-use aliquots and store them at -80°C.

Quantitative Data: In Vitro Stability of ELA-32
The following table summarizes the stability of ELA-32 in different biological environments.

Biological Matrix Half-life Reference

Human Plasma 47.2 ± 5.7 min [5][6][7]

Human Kidney Homogenate 44.2 ± 3 s [5][6][7]

ELA-32 Signaling Pathways
ELA-32 exerts its biological effects by binding to the apelin receptor (APJ), which can activate

multiple downstream signaling cascades.

1. G-Protein Dependent Signaling

Upon ELA-32 binding, the APJ receptor couples to G-proteins, primarily Gαi and Gαq, to initiate

intracellular signaling.

2. β-Arrestin Dependent Signaling

In addition to G-protein signaling, the ELA-32-bound APJ receptor can recruit β-arrestins,

leading to receptor internalization and activation of distinct signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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